Cas no 23511-41-3 (Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl-)

Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl- structure
23511-41-3 structure
Product Name:Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl-
CAS No:23511-41-3
MF:C14H15N3O3
MW:273.287203073502
CID:266050
PubChem ID:337538
Update Time:2025-04-19

Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl- Chemical and Physical Properties

Names and Identifiers

    • Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl-
    • (3-methyl-4-oxido-1-oxoquinoxalin-1-ium-2-yl)-pyrrolidin-1-ylmethanone
    • 1-(3-methyl-1,4-dioxy-quinoxaline-2-carbonyl)-pyrrolidine
    • AC1L7LXW
    • NSC356024
    • DTXSID90320183
    • NSC-356024
    • 23511-41-3
    • Inchi: 1S/C14H15N3O3/c1-10-13(14(18)15-8-4-5-9-15)17(20)12-7-3-2-6-11(12)16(10)19/h2-3,6-7H,4-5,8-9H2,1H3
    • InChI Key: WYLKJZMNHHFASZ-UHFFFAOYSA-N
    • SMILES: O=C(C1=C(C)N(C2C=CC=CC=2[N+]1=O)[O-])N1CCCC1

Computed Properties

  • Exact Mass: 273.11145
  • Monoisotopic Mass: 273.111
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 468
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 66.7Ų

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 66.69
  • LogP: 2.17910

Methanone,(3-methyl-1,4-dioxido-2-quinoxalinyl)-1-pyrrolidinyl- Related Literature

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